Cas no 2763759-68-6 (1-Cyclobutyl-2-(methylamino)ethan-1-ol hydrochloride)

• Product Name: 1-Cyclobutyl-2-(methylamino)ethan-1-ol hydrochloride
• CAS No: 2763759-68-6
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• CID: 6602086
• PubChem ID: 165997761
• Update Time: 2025-06-07

1-Cyclobutyl-2-(methylamino)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2763759-68-6
• 1-cyclobutyl-2-(methylamino)ethan-1-ol hydrochloride
• EN300-37368779
• Z5934780548
• 1-Cyclobutyl-2-(methylamino)ethan-1-ol hydrochloride

• Inchi： 1S/C7H15NO.ClH/c1-8-5-7(9)6-3-2-4-6;/h6-9H,2-5H2,1H3;1H
• InChI Key： VCMVNDYFCVQORD-UHFFFAOYSA-N
• SMILES： Cl.OC(CNC)C1CCC1

Computed Properties

• Exact Mass: 165.0920418g/mol
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 81
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-Cyclobutyl-2-(methylamino)ethan-1-ol hydrochloride

Introduction to 1-Cyclobutyl-2-(methylamino)ethan-1-ol hydrochloride (CAS No. 2763759-68-6)

1-Cyclobutyl-2-(methylamino)ethan-1-ol hydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2763759-68-6, has garnered attention due to its potential applications in drug discovery and development. The molecular structure of this compound consists of a cyclobutyl ring linked to an ethanol moiety with a methylamino substituent, further modified by a hydrochloride salt form, which enhances its solubility and bioavailability.

The synthesis of 1-Cyclobutyl-2-(methylamino)ethan-1-ol hydrochloride involves multi-step organic reactions, typically starting from cyclobutyl halides or derivatives. The introduction of the amino group at the second carbon position and the subsequent formation of the hydrochloride salt are critical steps that determine the compound's pharmacological activity. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, are employed to achieve high yields and purity.

Recent research has highlighted the pharmacological significance of 1-Cyclobutyl-2-(methylamino)ethan-1-ol hydrochloride in modulating various biological pathways. Studies have demonstrated its potential as an intermediate in the synthesis of more complex pharmacophores, which exhibit anti-inflammatory, analgesic, and even neuroprotective properties. The cyclobutyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity to biological targets.

In the context of drug development, 1-Cyclobutyl-2-(methylamino)ethan-1-ol hydrochloride has been investigated for its role in inhibiting specific enzymes and receptors involved in disease mechanisms. For instance, preliminary in vitro studies suggest that this compound may interfere with kinases and other enzymes implicated in cancer progression. Additionally, its structural motif is reminiscent of known bioactive molecules, which suggests a broad spectrum of potential therapeutic applications.

The hydrochloride salt form of this compound not only improves its solubility in aqueous solutions but also enhances its pharmacokinetic profile. This makes it a valuable candidate for formulation into oral or injectable drugs, where bioavailability is a critical factor. Furthermore, the stability of the hydrochloride salt under various storage conditions ensures that it remains viable for extended periods, making it suitable for industrial-scale production.

From a chemical biology perspective, 1-Cyclobutyl-2-(methylamino)ethan-1-ol hydrochloride serves as a versatile building block for medicinal chemists. Its structural features allow for modifications at multiple positions, enabling the creation of derivatives with tailored biological activities. For example, replacing the methylamino group with other nitrogen-containing heterocycles could lead to compounds with enhanced binding affinity or selectivity for specific targets.

The latest advancements in computational chemistry have also facilitated the study of 1-Cyclobutyl-2-(methylamino)ethan-1-ol hydrochloride's interactions with biological macromolecules. Molecular docking simulations have been used to predict how this compound might bind to enzymes and receptors at an atomic level. These simulations not only provide insights into its mechanism of action but also guide experimental efforts toward optimizing its efficacy.

In conclusion, 1-Cyclobutyl-2-(methylamino)ethan-1-ol hydrochloride (CAS No. 2763759-68-6) represents a promising compound in pharmaceutical research. Its unique structural attributes and potential therapeutic applications make it a valuable asset in the quest for novel treatments across various diseases. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a significant role in future drug development pipelines.